4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid 4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid
Brand Name: Vulcanchem
CAS No.: 13613-55-3
VCID: VC0079738
InChI: InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29)
SMILES: C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Molecular Formula: C20H14N2O7S2
Molecular Weight: 458.5 g/mol

4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid

CAS No.: 13613-55-3

Main Products

VCID: VC0079738

Molecular Formula: C20H14N2O7S2

Molecular Weight: 458.5 g/mol

4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid - 13613-55-3

CAS No. 13613-55-3
Product Name 4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid
Molecular Formula C20H14N2O7S2
Molecular Weight 458.5 g/mol
IUPAC Name 4-hydroxy-3-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
Standard InChI InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29)
Standard InChIKey TVWOWDDBXAFQDG-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Related CAS 3567-69-9 (di-hydrochloride salt)
Synonyms acid red 2C
azo rubin S
azo rubin S, disodium salt
azorubine
carmoisine
disodium 4-hydroxy-2-((4-sulfonato-1-naphthyl)diazenyl)naphthalene-1-sulfonate
PubChem Compound 19119
Last Modified Nov 11 2021
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